Cas no 2088942-72-5 (Pyrimidine, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]-)

• Product Name: Pyrimidine, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]-
• CAS No: 2088942-72-5
• MF: C₁₁H₄Cl₃F₃N₂
• MW: 327.517069816589
• MDL: MFCD31009161
• CID: 5183585
• Update Time: 2026-03-05

Pyrimidine, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]-

• MDL： MFCD31009161
• Inchi： 1S/C11H4Cl3F3N2/c12-8-7(9(13)19-10(14)18-8)5-2-1-3-6(4-5)11(15,16)17/h1-4H
• InChI Key： MHNBZMYZYAUHKT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C(C2=CC=CC(C(F)(F)F)=C2)C(Cl)=N1

Additional information on Pyrimidine, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]-

Introduction to 2,4,6-Trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine (CAS No. 2088942-72-5)

2,4,6-Trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine (CAS No. 2088942-72-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of multiple chloro substituents and a trifluoromethyl group, which contribute to its chemical stability and biological activity. The compound's pyrimidine core is a common scaffold in many bioactive molecules, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 3-trifluoromethylbenzaldehyde and urea to form the corresponding substituted pyrimidine. Subsequent chlorination steps are then employed to introduce the three chlorine atoms at the 2, 4, and 6 positions. The resulting compound is highly stable and can be purified using standard techniques such as recrystallization or column chromatography.

In recent years, there has been a growing interest in the biological properties of 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine. Studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine effectively inhibits the replication of influenza viruses by interfering with key viral enzymes. This finding has significant implications for the development of new antiviral drugs to combat emerging viral threats.

Beyond its antiviral properties, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, the compound has been shown to have a long half-life in vivo, which could be advantageous for developing sustained-release formulations.

In terms of safety and toxicity, preliminary studies suggest that 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine is well-tolerated at therapeutic doses. However, further investigations are needed to fully assess its safety profile in humans. Preclinical toxicology studies have not reported any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy.

The potential applications of 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine extend beyond antiviral and anticancer therapies. Recent research has explored its use as a lead compound for developing new agrochemicals with improved efficacy and reduced environmental impact. Studies have shown that this compound can effectively control various plant pathogens and pests while being safe for non-target organisms.

In conclusion, 2,4,6-trichloro-5-[3-(trifluoromethyl)phenyl]pyrimidine (CAS No. 2088942-72-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or agrochemical. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in modern scientific endeavors.